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Compound of Interest

Compound Name: MKI-1

Cat. No.: B15604844 Get Quote

Essential Safety and Handling Guide for MKI-1
This document provides crucial safety and logistical information for the handling and disposal

of MKI-1, a potent MASTL kinase inhibitor.[1][2][3] Adherence to these guidelines is mandatory

for the safety of all personnel and to minimize environmental impact. As a potent, biologically

active small molecule, MKI-1 should be treated as potentially hazardous.[2][4] The primary

routes of exposure are inhalation, ingestion, and skin contact.[2] A comprehensive risk

assessment should be performed before initiating any new procedures involving MKI-1.[2]

Chemical and Physical Properties
MKI-1, also known as MASTL Kinase Inhibitor-1, is a small-molecule inhibitor of microtubule-

associated serine/threonine kinase-like (MASTL).[1][3] It has a molecular weight of 302.33

g/mol and a chemical formula of C₁₈H₁₄N₄O.[1]
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Property Value Source

Synonyms MASTL Kinase Inhibitor-1 [1]

CAS Number 1190277-80-5 [1]

Molecular Formula C₁₈H₁₄N₄O [1]

Molecular Weight 302.33 g/mol [1]

Solubility
DMSO: 60 mg/mL (198.45

mM)
[1]

Ethanol: 4 mg/mL [1]

Water: Insoluble [1]

Storage Powder: 3 years at -20°C [1]

In solvent: 1 year at -80°C [1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling MKI-1.[4] The required PPE

varies depending on the laboratory activity.
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Activity Required PPE Specifications

Weighing and Aliquoting

(Solid)

Double Gloves, Lab Coat,

Safety Glasses with Side

Shields, N95 Respirator

To be conducted in a certified

chemical fume hood or

ventilated balance enclosure.

[2][4]

Solution Preparation and

Handling

Double Gloves, Lab Coat,

Safety Glasses with Side

Shields

To be conducted in a certified

chemical fume hood.[2]

Cell Culture Dosing
Single Gloves, Lab Coat,

Safety Glasses

To be conducted in a biological

safety cabinet.[2]

Waste Disposal
Double Gloves, Lab Coat,

Safety Goggles, Face Shield

Use appropriate waste

containers and follow

designated disposal routes.[2]

Operational and Disposal Plans
A systematic approach is essential to minimize exposure and ensure the integrity of the

compound.[5]

Handling and Experimental Use
Designated Area: All work with MKI-1 should be conducted in a designated and clearly

marked area within the laboratory.[4]

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood.[4][5]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.[4]

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[4]

Step-by-Step Handling Procedures
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1. Weighing and Aliquoting Solid MKI-1:[2]

Preparation: Designate a specific area within a certified chemical fume hood for handling
solid MKI-1. Gather all necessary equipment, including a calibrated analytical balance,
weighing paper, spatulas, and pre-labeled microcentrifuge tubes.
Weighing: Tare the balance with the weighing paper. Carefully transfer the desired amount of
MKI-1 to the weighing paper using a clean spatula.
Aliquoting: Transfer the weighed solid into the pre-labeled microcentrifuge tube.
Cleaning: Decontaminate the spatula and weighing area. Dispose of contaminated materials
as hazardous waste.

2. Solution Preparation:[5]

Environment: All procedures involving the handling of solid MKI-1 must be conducted in a
chemical fume hood.
Solvent Addition: Slowly add the desired solvent (e.g., DMSO) to the vial containing the solid
MKI-1.
Dissolution: Cap the vial securely and vortex or sonicate as needed to ensure complete
dissolution.

Disposal Plan
All waste contaminated with MKI-1 must be disposed of as hazardous chemical waste.[2][5]

Solid Waste: Contaminated gloves, weighing paper, pipette tips, and other disposables

should be collected in a designated, sealed, and clearly labeled hazardous waste bag within

the fume hood.[2][5]

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed, and clearly labeled hazardous waste container. Do not pour down the

drain.[2][5]

Sharps: Needles and syringes used for handling MKI-1 solutions should be disposed of in a

designated sharps container for hazardous chemical waste.[2]

Emergency Procedures
In case of exposure, follow these first-aid measures immediately.[2]
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Exposure Route First-Aid Measures

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and water for

at least 15 minutes. Seek medical attention.[2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[2]

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.[2]

MKI-1 Mechanism of Action and Experimental
Workflow
MKI-1 is an inhibitor of MASTL kinase, which plays a role in mitotic progression.[3] It has been

shown to exert antitumor and radiosensitizer activities through PP2A-mediated c-Myc inhibition

in breast cancer models.[1][3]
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MKI-1 Inhibition of MASTL Pathway
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Caption: MKI-1 signaling pathway, illustrating its inhibitory effect on MASTL.
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In Vitro Experimental Workflow for MKI-1

Start

Prepare MKI-1 Stock Solution
(in DMSO)

Treat Cells with MKI-1
(Varying Concentrations)

Culture Breast Cancer Cells

Incubate for a
Defined Period

Analyze Cellular Effects:
- Viability Assays

- Kinase Activity Assays
- Western Blot for c-Myc

End

Click to download full resolution via product page

Caption: A typical experimental workflow for evaluating MKI-1 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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